molecular formula C11H20O5 B8436068 Acetic Acid, 7-acetoxy-4-hydroxy-heptyl Ester

Acetic Acid, 7-acetoxy-4-hydroxy-heptyl Ester

Cat. No.: B8436068
M. Wt: 232.27 g/mol
InChI Key: OWQDNPFBTYTMEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Acetic Acid, 7-acetoxy-4-hydroxy-heptyl Ester is a useful research compound. Its molecular formula is C11H20O5 and its molecular weight is 232.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H20O5

Molecular Weight

232.27 g/mol

IUPAC Name

(7-acetyloxy-4-hydroxyheptyl) acetate

InChI

InChI=1S/C11H20O5/c1-9(12)15-7-3-5-11(14)6-4-8-16-10(2)13/h11,14H,3-8H2,1-2H3

InChI Key

OWQDNPFBTYTMEH-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCCCC(CCCOC(=O)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of heptane-1,4,7-triol (162 mg, 1.09 mmol) in pyridine (4 ml) was added acetic anhydrous (216 mg, 2.28 mmol) at 0° C. The resulting mixture was allowed to stir for 4 hours at 0° C. and then diluted with ethyl acetate (100 ml). The organic solution was washed with sat. NaHCO3, brine and dried over Na2SO4. Evaporation of the solvent and purification of the residue by column chromatography on silica gel, using 30% ethyl acetate in hexanes, gave the title compound (120 mg, 50%) as a colorless oil.
Quantity
162 mg
Type
reactant
Reaction Step One
Quantity
216 mg
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two
Yield
50%

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